Cas no 1805143-70-7 (6-(Difluoromethyl)-2-iodo-3-nitropyridine-4-methanol)

• Product Name: 6-(Difluoromethyl)-2-iodo-3-nitropyridine-4-methanol
• CAS No: 1805143-70-7
• MF: C₇H₅F₂IN₂O₃
• MW: 330.027480840683
• CID: 4894018
• Update Time: 2025-10-31

6-(Difluoromethyl)-2-iodo-3-nitropyridine-4-methanol Chemical and Physical Properties

Names and Identifiers

• 6-(Difluoromethyl)-2-iodo-3-nitropyridine-4-methanol

• Inchi： 1S/C7H5F2IN2O3/c8-6(9)4-1-3(2-13)5(12(14)15)7(10)11-4/h1,6,13H,2H2
• InChI Key： AJGKRJPYSFICSN-UHFFFAOYSA-N
• SMILES： IC1=C(C(CO)=CC(C(F)F)=N1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 239
• XLogP3: 1.1
• Topological Polar Surface Area: 78.9

Additional information on 6-(Difluoromethyl)-2-iodo-3-nitropyridine-4-methanol

Recent Advances in the Study of 6-(Difluoromethyl)-2-iodo-3-nitropyridine-4-methanol (CAS: 1805143-70-7)

The compound 6-(Difluoromethyl)-2-iodo-3-nitropyridine-4-methanol (CAS: 1805143-70-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a pharmaceutical intermediate.

Recent studies have highlighted the compound's role as a versatile building block in the synthesis of novel heterocyclic compounds. The presence of both difluoromethyl and iodo substituents on the pyridine ring provides multiple sites for further functionalization, making it a valuable intermediate in drug discovery. Researchers have successfully employed this compound in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, to generate libraries of bioactive molecules.

In terms of biological activity, preliminary in vitro studies have demonstrated that derivatives of 6-(Difluoromethyl)-2-iodo-3-nitropyridine-4-methanol exhibit promising inhibitory effects against several kinase targets, including those implicated in cancer and inflammatory diseases. The difluoromethyl group, in particular, has been shown to enhance metabolic stability and improve pharmacokinetic properties, making these derivatives attractive candidates for further development.

One of the most notable advancements in the study of this compound is its application in the synthesis of PROTACs (Proteolysis Targeting Chimeras). Recent publications have described its use as a linker moiety, connecting target-binding ligands to E3 ubiquitin ligase recruiters. This innovative approach has shown potential in degrading disease-causing proteins that are traditionally considered "undruggable."

From a synthetic chemistry perspective, researchers have developed more efficient routes to produce 6-(Difluoromethyl)-2-iodo-3-nitropyridine-4-methanol with improved yields and purity. Green chemistry approaches, including microwave-assisted synthesis and flow chemistry, have been successfully applied to scale up production while minimizing environmental impact.

Despite these promising developments, challenges remain in fully characterizing the compound's safety profile and optimizing its physicochemical properties for drug development. Ongoing research is focusing on structure-activity relationship (SAR) studies to identify the most pharmacologically favorable derivatives while maintaining synthetic accessibility.

In conclusion, 6-(Difluoromethyl)-2-iodo-3-nitropyridine-4-methanol represents a valuable chemical entity with diverse applications in medicinal chemistry. Its unique combination of functional groups offers multiple opportunities for structural modification and biological evaluation. As research continues, this compound is likely to play an increasingly important role in the development of novel therapeutic agents targeting challenging disease pathways.